3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

Core Science & Biosynthesis

Chemical structure and molecular weight of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

This technical guide provides an in-depth analysis of 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide , a critical chemical scaffold in the development of Rho-associated protein kinase (ROCK) inhibitors.

Functional Class: Kinase Inhibitor Scaffold (ROCK/PKA) Primary Application: Medicinal Chemistry, Fragment-Based Drug Discovery (FBDD)

Executive Summary

3-(Aminomethyl)-N-(pyridin-4-yl)benzamide is a synthetic small molecule belonging to the aminopyridine-benzamide class. It serves as a fundamental pharmacophore for ATP-competitive inhibition of serine/threonine kinases, particularly Rho-associated protein kinase (ROCK) .

Structurally, it represents the aromatic analog of the clinical benchmark Y-27632 . While Y-27632 utilizes a trans-cyclohexane linker to position its pharmacophores, this compound utilizes a planar benzene ring. This modification alters the entropy of binding and solubility profile, making it a vital tool compound for studying Structure-Activity Relationships (SAR) in the kinase hinge region.

Chemical Identity & Molecular Data

The compound exists primarily as a free base or a dihydrochloride salt. The salt form is preferred for biological assays due to enhanced aqueous solubility.

Core Identifiers

Parameter	Data
IUPAC Name	3-(Aminomethyl)-N-(pyridin-4-yl)benzamide
Common Code	Y-27632 Aromatic Analog; ROCK Scaffold 1
CAS (2HCl Salt)	173897-43-3
CAS (Free Base)	Not widely listed (Generic: 173897-43-x)
SMILES	NCC1=CC=CC(C(NC2=CC=NC=C2)=O)=C1
InChI Key	AVSZYTGJFDMJSG-UHFFFAOYSA-N

Molecular Weight & Formula

Form	Formula	Molecular Weight ( g/mol )
Free Base	C₁₃H₁₃N₃O	227.26
Dihydrochloride	C₁₃H₁₃N₃O[1][2][3][4][5][6][7][8] · 2HCl	300.18

Physicochemical Architecture

Understanding the ionization state of this molecule is critical for assay development. The molecule possesses two basic centers: the pyridine ring and the primary benzylamine.

• pKa₁ (Pyridine Nitrogen): ~5.3 (Predicted). At physiological pH (7.4), this is largely unprotonated, allowing it to serve as a Hydrogen Bond Acceptor (HBA) in the kinase hinge region.

• pKa₂ (Primary Amine): ~9.4 (Predicted). At pH 7.4, this is fully protonated (

  ), providing a crucial electrostatic interaction with acidic residues (e.g., Asp/Glu) in the kinase active site.

• LogP: ~0.5 – 0.8. The molecule is moderately polar, ensuring good solubility in aqueous buffers when salted.

Biological Mechanism: The ROCK Pharmacophore

This molecule inhibits kinases by mimicking the adenine ring of ATP. The 4-aminopyridine moiety is the "hinge binder," while the aminomethyl group targets the ribose-binding pocket.

Hinge Region Binding Mode

• Pyridine Nitrogen: Accepts a hydrogen bond from the backbone amide NH of the "gatekeeper" residue (e.g., Met156 in ROCK1).

• Amide NH: Donates a hydrogen bond to the backbone carbonyl of the hinge region.

• Benzene Linker: Provides a rigid spacer that positions the tail group.

• Aminomethyl Tail: Extends into the solvent-exposed region or interacts with the phosphate-binding loop (P-loop), often forming a salt bridge.

Pathway Visualization (DOT)

The following diagram illustrates the structural logic connecting this scaffold to the ROCK signaling pathway.

Figure 1: Mechanism of Action. The compound acts as an ATP-competitive inhibitor, preventing the phosphorylation of Myosin Light Chain, thereby modulating cytoskeletal contraction.

Synthesis & Manufacturing Protocol

Objective: Synthesize high-purity 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride. Methodology: A convergent synthesis using Boc-protection strategy to prevent polymerization of the amino-acid starting material.

Reaction Scheme (DOT)

Figure 2: Synthetic Pathway. The Boc-protection strategy ensures regioselectivity during the amide coupling step.

Detailed Protocol

Step 1: Protection

• Dissolve 3-(aminomethyl)benzoic acid (1.0 eq) in 1,4-dioxane/water (1:1).

• Add NaOH (2.0 eq) followed by Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) at 0°C.

• Stir at RT for 12 hours. Acidify with citric acid to pH 4.

• Extract with Ethyl Acetate (EtOAc), dry over Na₂SO₄, and concentrate to yield 3-((tert-butoxycarbonyl)amino)methyl)benzoic acid .

Step 2: Amide Coupling

• Dissolve the protected acid (1.0 eq) in dry DMF.

• Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 min to activate the acid.

• Add 4-Aminopyridine (1.1 eq). Note: 4-Aminopyridine is nucleophilic but less reactive than aliphatic amines; HATU is preferred over EDC for higher yields.

• Stir at RT for 16 hours.

• Quench with water. If precipitate forms, filter. If not, extract with EtOAc.

• Purify via Flash Chromatography (DCM:MeOH gradient) to isolate the Boc-protected intermediate .

Step 3: Deprotection & Salt Formation

• Dissolve the intermediate in minimal DCM.

• Add 4M HCl in Dioxane (10 eq) dropwise at 0°C.

• Stir for 2-4 hours. A white precipitate will form.

• Filter the solid, wash with diethyl ether (to remove Boc byproducts), and dry under vacuum.

• Result: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride.[8]

Analytical Characterization

To validate the synthesis, the following analytical benchmarks must be met.

HPLC Method (Quality Control)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 280 nm.

• Retention Time: The compound is polar; expect early elution (approx 2-4 min depending on dead volume).

NMR Specification (D₂O)

• ¹H NMR (300 MHz, D₂O):

  • δ 8.5–8.7 (d, 2H, Pyridine-H2/H6) – Deshielded due to protonation.

  • δ 8.1–8.3 (d, 2H, Pyridine-H3/H5).

  • δ 7.8–8.0 (m, 2H, Benzene Ar-H).

  • δ 7.5–7.7 (m, 2H, Benzene Ar-H).

  • δ 4.2 (s, 2H, CH₂-NH₂).

Handling and Stability

• Storage: Store the dihydrochloride salt at -20°C. It is hygroscopic; keep in a desiccator.

• Solubility: Highly soluble in water (>50 mg/mL) and DMSO. Insoluble in non-polar solvents (Hexane, Et₂O).

• Safety: 4-Aminopyridine derivatives can be potassium channel blockers (neurotoxic). Handle with gloves and avoid dust inhalation.

References

• PubChem. (2025).[9] Compound Summary: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide.[8] National Library of Medicine. Link

• Sigma-Aldrich. (2025). Product Specification: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride (CAS 173897-43-3).[8] Link

• Liao, et al. (2007). Design and synthesis of novel ROCK inhibitors. Bioorganic & Medicinal Chemistry Letters. (Contextual reference for aminopyridine-benzamide scaffold SAR).
• Ishizaki, T., et al. (2000). Pharmacological properties of Y-27632, a specific inhibitor of rho-associated kinase. Molecular Pharmacology. (Foundational reference for the pharmacophore mechanism).

Sources

• 1. 3-(aminomethyl)-N-methyl-N-pyridin-4-ylbenzamide | C14H15N3O | CID 113894817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzamide - Wikipedia [en.wikipedia.org]
• 3. 3-(aminomethyl)-N-(4-methylpyridin-3-yl)benzamide | C14H15N3O | CID 55203418 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-(aminomethyl)-N-(pyridin-3-ylmethyl)benzamide | C14H15N3O | CID 29773860 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 9. 4-(aminomethyl)-N-(3-methyl-4-pyridinyl)benzamide | C14H15N3O | CID 55234537 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-(Aminomethyl)-N-(pyridin-4-YL)benzamide CAS number and IUPAC nomenclature

CAS: 173897-43-3 (Dihydrochloride) | Molecular Formula: C₁₃H₁₃N₃O[1]

Executive Summary

3-(Aminomethyl)-N-(pyridin-4-yl)benzamide is a synthetic small-molecule inhibitor targeting Rho-associated protein kinase (ROCK) . Structurally, it serves as the aromatized, des-methyl analog of the widely utilized stem cell reagent Y-27632 .

While Y-27632 features a trans-cyclohexane core, this compound utilizes a planar benzamide scaffold. This modification alters the spatial vector of the primary amine—a critical pharmacophore interacting with the kinase active site—making this molecule a vital chemical probe for defining the Structure-Activity Relationship (SAR) of ATP-competitive ROCK inhibitors. It is primarily employed in research focusing on cytoskeletal dynamics, smooth muscle contraction, and the prevention of dissociation-induced apoptosis in pluripotent stem cells.

Chemical Identity & Physicochemical Properties[2][3]

The compound consists of a central benzene ring substituted at the meta positions with an aminomethyl group and a pyridin-4-yl-carboxamide moiety.

Table 1: Chemical Specifications

Property	Detail
IUPAC Name	3-(Aminomethyl)-N-(pyridin-4-yl)benzamide
CAS Number	173897-43-3 (Dihydrochloride salt)
Common Aliases	Y-27632 Pyridine Analog; ROCK Inhibitor Probe
Molecular Weight	227.26 g/mol (Free Base); ~300.19 g/mol (2HCl)
Solubility	Water (>10 mg/mL as HCl salt); DMSO (>50 mg/mL)
pKa (Calc.)	~9.2 (Primary Amine), ~5.2 (Pyridine Nitrogen)
H-Bond Donors	2 (Amide NH, Primary Amine)
H-Bond Acceptors	3 (Pyridine N, Amide O, Primary Amine N)

Structural Logic

• Pyridine Ring: Mimics the adenine ring of ATP, forming hydrogen bonds with the "hinge region" of the kinase domain.

• Primary Amine: Under physiological pH, this amine is protonated (NH₃⁺). It forms a critical electrostatic bridge with aspartic acid residues (e.g., Asp160 in ROCK1) within the ATP-binding pocket.

• Benzamide Core: Provides a rigid linker that orients the hinge-binding pyridine and the solvent-exposed amine.

Biological Mechanism: ROCK Pathway Inhibition[4][5]

The Rho/ROCK pathway is a central regulator of the actin cytoskeleton.[2] Upon activation by GTP-bound RhoA, ROCK phosphorylates multiple downstream targets, leading to actin-myosin contraction.

Mechanism of Action

3-(Aminomethyl)-N-(pyridin-4-yl)benzamide functions as an ATP-competitive inhibitor . By occupying the ATP-binding cleft of the ROCK kinase domain, it prevents the transfer of the terminal phosphate from ATP to substrates like Myosin Light Chain (MLC) and LIM Kinase.

Key Downstream Effects:

• Reduced MLC Phosphorylation: Prevents actomyosin cross-bridging, leading to smooth muscle relaxation and neurite outgrowth.

• Cofilin Activation: Inhibition of LIM Kinase prevents Cofilin phosphorylation, altering actin depolymerization dynamics.

Pathway Visualization

Figure 1: The Rho/ROCK signaling cascade. The inhibitor blocks ROCK activity, preventing downstream actomyosin contraction and dissociation-induced apoptosis (anoikis).

Synthesis & Manufacturing Protocol

While industrial routes often employ nitrile reduction, the Boc-protection strategy is recommended for research-grade synthesis to ensure high purity and avoid metal catalyst contamination (e.g., Raney Nickel).

Reaction Scheme Overview

• Coupling: 3-(Boc-aminomethyl)benzoic acid + 4-Aminopyridine.

• Deprotection: Acid-mediated removal of the Boc group.

• Salt Formation: Conversion to dihydrochloride for stability.

Detailed Protocol

Step 1: Amide Coupling

Reagents: 3-(Boc-aminomethyl)benzoic acid (1.0 eq), 4-Aminopyridine (1.1 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (2.0 eq), DMF (anhydrous).

• Dissolve 3-(Boc-aminomethyl)benzoic acid in anhydrous DMF (0.2 M concentration) under nitrogen atmosphere.

• Add DIPEA and stir for 10 minutes to activate the carboxylic acid.

• Add EDC·HCl and HOBt. Stir for 30 minutes at room temperature (25°C). Note: The formation of the active ester is critical before adding the amine.

• Add 4-Aminopyridine.

• Stir the reaction mixture at room temperature for 12–16 hours. Monitor by LC-MS for the intermediate mass [M+H]⁺ = ~328.

• Workup: Dilute with ethyl acetate, wash with saturated NaHCO₃ (3x) and brine (1x). Dry over Na₂SO₄ and concentrate. Purify via flash chromatography (DCM/MeOH gradient).

Step 2: Deprotection & Salt Formation

Reagents: 4M HCl in Dioxane.

• Dissolve the purified intermediate in a minimal amount of dry 1,4-dioxane or DCM.

• Add 4M HCl in Dioxane (10 eq) dropwise at 0°C.

• Allow to warm to room temperature and stir for 2–4 hours. A white precipitate should form.

• Isolation: Filter the solid precipitate under inert gas (Argon/Nitrogen) to prevent moisture absorption (the salt is hygroscopic).

• Wash the filter cake with diethyl ether to remove residual HCl.

• Dry under high vacuum.

Synthesis Visualization

Figure 2: Two-step synthetic route utilizing Boc-protection to ensure regioselectivity and high purity.

Experimental Validation & Quality Control

To ensure the trustworthiness of the synthesized compound, the following QC parameters must be met.

Analytical Criteria

• ¹H NMR (400 MHz, D₂O):

  • δ 8.5–8.7 (d, 2H, Pyridine α-H): Characteristic downfield shift due to protonation.

  • δ 8.1–8.3 (d, 2H, Pyridine β-H).

  • δ 7.9 (s, 1H, Benzene H-2).

  • δ 4.2 (s, 2H, CH₂-NH₂): The benzylic methylene singlet is the key diagnostic peak.

• Mass Spectrometry (ESI+):

  • Target [M+H]⁺ = 228.1 m/z.

• Purity: >98% by HPLC (254 nm).

Functional Assay (In Vitro Kinase Assay)

• Objective: Verify ROCK inhibition potency (IC₅₀).

• Method: ADP-Glo™ or ³³P-ATP radiometric assay using recombinant ROCK1/2 and S6 kinase substrate peptide (AKRRRLSSLRA).

• Expected Result: IC₅₀ values should be in the low micromolar range (0.5 – 5.0 µM). Note: This analog is typically less potent than Y-27632 (IC₅₀ ~140 nM) due to the loss of the chiral ethyl group which optimizes the hydrophobic fit.

References

• Uehata, M., et al. (1997). Calcium sensitization of smooth muscle mediated by a Rho-associated protein kinase in hypertension. Nature, 389(6654), 990–994. Link

• Ishizaki, T., et al. (2000). Pharmacological properties of Y-27632, a specific inhibitor of rho-associated kinases.[2][3] Molecular Pharmacology, 57(5), 976-983. Link

• Jacobs, M., et al. (2006). The structure of the Rho-kinase-inhibitor complex: insights into the mechanism of selectivity. Journal of Biological Chemistry, 281, 260-268. Link

• PubChem Compound Summary. (2025). 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide dihydrochloride (CID 54593659).[4] National Center for Biotechnology Information. Link

• Doe, C., et al. (2007). Novel Rho kinase inhibitors with anti-inflammatory and vasodilatory activities. Journal of Pharmacology and Experimental Therapeutics, 320(1), 89-98. Link

Sources

• 1. 173897-43-3|3-(Aminomethyl)-N-(pyridin-4-yl)benzamide Dihydrochloride|3-(Aminomethyl)-N-(pyridin-4-yl)benzamide Dihydrochloride|-范德生物科技公司 [bio-fount.com]
• 2. Sambapos Error 404 [doc.sambapos.com]
• 3. Y 27632 | CAS 146986-50-7 | ROCK kinase inhibitor | StressMarq Biosciences Inc. [stressmarq.com]
• 4. 178556-79-1_5-(4-三氟甲基苯基)-4H-1,2,4-三唑-3-胺CAS号:178556-79-1_5-(4-三氟甲基苯基)-4H-1,2,4-三唑-3-胺【结构式 性质 英文】 - 化源网 [chemsrc.com]

Targeting the Rho/ROCK Pathway: A Technical Deep Dive into 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide Derivatives

Executive Summary

This technical guide provides a comprehensive analysis of 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide , a critical pharmacophore in the development of Rho-associated protein kinase (ROCK) inhibitors. Structurally analogous to the clinical standard Y-27632 , this benzamide derivative represents a shift from flexible cyclohexane scaffolds to rigidified aromatic cores, offering unique opportunities for Structure-Activity Relationship (SAR) optimization.[1]

This document is designed for medicinal chemists and pharmacologists. It details the rational design, validated synthesis protocols, and self-verifying biological assays required to evaluate this class of compounds for therapeutic applications in glaucoma, cardiovascular disease, and CNS regeneration.[1]

Pharmacophore Analysis & Rational Design

The therapeutic efficacy of 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide stems from its ability to competitively inhibit the ATP-binding pocket of ROCK1 and ROCK2. The molecule functions as a "hinge-binder" with a specific tail for solvent interaction.

Structural Deconstruction

The molecule can be dissected into three distinct functional domains, each playing a critical role in kinase affinity:

Domain	Chemical Moiety	Mechanistic Function
The Warhead	Pyridine-4-yl ring	Hinge Binding: The pyridine nitrogen acts as a Hydrogen Bond Acceptor (HBA) for the backbone amide of Met156 (ROCK1) in the ATP hinge region.
The Linker	Benzamide (Meta-sub)	Geometry: The planar benzene ring restricts conformational freedom compared to the cyclohexane of Y-27632. The meta (3-position) substitution aligns the tail vector to mimic the trans-1,4 geometry of Y-27632.
The Tail	Aminomethyl group	Ribose Pocket Interaction: The primary amine is protonated at physiological pH, forming a salt bridge with Asp160 and Glu154 , mimicking the phosphate groups of ATP.[1]

The "Rigidification" Strategy

While Y-27632 utilizes a trans-cyclohexane linker, the benzamide analog introduces aromatic planarity.

• Advantage: Simplified synthetic accessibility and improved metabolic stability (resistance to oxidative metabolism compared to aliphatic rings).[1]

• Challenge: The loss of "induced fit" flexibility requires precise placement of the aminomethyl group. Meta-substitution is superior to para-substitution in benzamides because it directs the amine into the ribose pocket without steric clash against the Glycine-rich loop.

Signal Transduction Context

Understanding the downstream effects of ROCK inhibition is essential for interpreting assay results. The following diagram illustrates the canonical pathway where ROCK inhibition prevents Myosin Light Chain (MLC) phosphorylation, leading to smooth muscle relaxation (e.g., lowering intraocular pressure).[1]

Figure 1: The Rho/ROCK signaling cascade.[1] The benzamide derivative acts as an ATP-competitive inhibitor, preventing the phosphorylation of MLC and thereby inhibiting actomyosin contraction.

Chemical Synthesis Protocol

The synthesis of 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide requires a two-step convergent approach. This protocol prioritizes yield and purity suitable for biological screening.

Synthetic Route Visualization

Figure 2: Synthetic workflow for the generation of the target benzamide derivative.

Step-by-Step Methodology

Step 1: Amide Coupling (Formation of the Linker) [1]

• Reagents: Dissolve 3-cyanobenzoic acid (1.0 eq) in anhydrous DMF. Add EDCI (1.2 eq) and HOBt (1.2 eq). Stir at 0°C for 30 minutes to activate the acid.

• Addition: Add 4-aminopyridine (1.1 eq) and DIPEA (2.0 eq).

• Reaction: Allow to warm to room temperature and stir for 12–16 hours under Nitrogen.

• Workup: Quench with water. The product, 3-cyano-N-(pyridin-4-yl)benzamide, often precipitates. Filter and wash with water/ether. If no precipitate, extract with EtOAc, wash with brine, and dry over MgSO4.[1]

• QC Check: Verify nitrile peak in IR (~2230 cm⁻¹) and amide carbonyl (~1650 cm⁻¹).

Step 2: Nitrile Reduction (Generation of the Tail) Note: Catalytic hydrogenation is preferred over LiAlH4 to avoid reducing the pyridine ring.

• Reagents: Dissolve the intermediate in MeOH/NH3 (7M).

• Catalyst: Add Raney Nickel (approx 50% wt/wt of substrate, washed with MeOH).[1]

• Reaction: Hydrogenate at 40–50 psi H2 pressure for 4–6 hours.

• Purification: Filter through Celite (Caution: Raney Ni is pyrophoric). Concentrate filtrate.[2]

• Final Polish: Purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% TFA) to isolate the trifluoroacetate salt, which is more stable and water-soluble for biological assays.

Biological Evaluation: Self-Validating Protocols

To ensure data trustworthiness (Trustworthiness in E-E-A-T), we utilize a Fluorescence Polarization (FP) assay.[1] This is a homogeneous, competitive binding assay that is less prone to interference than standard absorbance assays.[1]

Kinase Inhibition Assay (ROCK1/2)[1]

Principle: A fluorescein-labeled tracer (a known ROCK binder) bound to the ROCK kinase has a high polarization value (slow rotation). The benzamide derivative displaces the tracer, causing a decrease in polarization (fast rotation).[1]

Reagents:

• Enzyme: Recombinant human ROCK1 or ROCK2 (residues 1–535).[1]

• Tracer: Fluorescein-labeled ATP-competitive probe (e.g., Staurosporine-FAM).

• Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.[1]

Protocol:

• Preparation: Dilute the benzamide derivative in DMSO (10-point dose-response, starting at 100 µM).

• Incubation: Add 5 µL of compound + 10 µL of Enzyme/Buffer mix to a 384-well black plate. Incubate for 15 mins.

• Competition: Add 5 µL of Tracer (Final concentration ~ Kd of the tracer, typically 5–10 nM).

• Read: Incubate for 60 mins at RT. Read Fluorescence Polarization (Ex 485 nm / Em 530 nm).

• Data Analysis: Plot mP (milli-Polarization) vs. log[Compound]. Fit to a sigmoidal dose-response curve to determine IC50.

Self-Validation Criteria (QC):

• Z-Factor: Must be > 0.5 for the assay to be considered valid.

  • [1]

  • Where

    is the positive control (no inhibitor, high mP) and is the negative control (excess inhibitor, low mP).[1]

• Reference Standard: Run Y-27632 in parallel. Expected IC50 for ROCK2 should be approximately 80–150 nM. If Y-27632 deviates significantly, discard the run.

Structure-Activity Relationship (SAR) Summary

The following table summarizes how modifications to the 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide core affect potency, based on aggregated literature data.

Modification Site	Substituent	Effect on ROCK Potency (IC50)	Explanation
Pyridine Ring	4-pyridyl (Parent)	High (++++)	Optimal H-bond geometry with Met156.
3-pyridyl	Low (+)	Steric clash; N-atom misalignment with hinge.
2-pyridyl	Inactive (-)	Internal H-bond prevents hinge interaction.
Benzene Linker	Meta-aminomethyl	High (+++)	Aligns with ribose pocket (Asp160).[1]
Para-aminomethyl	Moderate (++)	Tail vector is too long/misaligned.
Ortho-aminomethyl	Low (+)	Steric clash with the amide bond.
Amine Tail	-CH2-NH2 (Methyl)	High (+++)	Good fit, but slightly short compared to ethyl.[1]
-CH(Me)-NH2 (Ethyl)	Very High (++++)	The branched ethyl (as in Y-27632) captures the hydrophobic pocket better.
-N(Me)2 (Dimethyl)	Low (+)	Loss of H-bond donor capability for Asp160.[1]

References

• Uehata, M., et al. (1997).[1] Calcium sensitization of smooth muscle mediated by a Rho-associated protein kinase in hypertension. Nature, 389, 990–994.[1]

• Liao, J. K., et al. (2007).[1] Rho-associated kinase (ROCK) inhibitors as potential therapeutic agents for cardiovascular diseases.[3][4] Journal of Cardiovascular Pharmacology, 50(1), 17-24.[1]

• Jacobs, M., et al. (2006).[1] Structure-based design of potent and selective Rho-kinase inhibitors. Journal of Medicinal Chemistry, 49(18), 5434-5437.[1]

• Doe, C., et al. (2007).[1] Novel Rho kinase inhibitors with anti-inflammatory and vasodilatory activities. Journal of Pharmacology and Experimental Therapeutics, 320(1), 89-98.[1]

• StemRD. (2024). Y-27632, ROCK inhibitor Product Data Sheet.[1]

Sources

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• 4. researchgate.net [researchgate.net]

Thermodynamic Stability Assessment: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide

This guide outlines the thermodynamic stability profile and assessment protocols for 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide , a structural scaffold often associated with Rho-associated protein kinase (ROCK) inhibitors and histone deacetylase (HDAC) inhibitors.

Document Type: Technical Guidance Whitepaper Target Analyte: 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide (Free Base & Dihydrochloride Salt) Context: Pre-clinical Drug Development & CMC (Chemistry, Manufacturing, and Controls)

Executive Summary & Structural Logic

Thermodynamic stability in the context of small molecule therapeutics encompasses two distinct domains: Chemical Stability (resistance to bond breaking/forming reactions to reach a lower energy state) and Physical Stability (solid-state phase transitions, polymorphs, and amorphous-crystalline relaxations).

For 3-(Aminomethyl)-N-(pyridin-4-yl)benzamide , stability is dictated by three core pharmacophores:

• The Benzamide Linker: A thermodynamic sink generally stable at neutral pH but susceptible to hydrolysis under extreme pH or high thermal stress.

• The Pyridin-4-yl Moiety: An electron-deficient heteroaromatic ring that decreases the electron density on the amide nitrogen, potentially increasing the acidity of the amide proton and susceptibility to nucleophilic attack.

• The Primary Aminomethyl Group (

  ): The kinetic weak point. High energy, nucleophilic, and prone to oxidative deamination or carbamylation (reaction with atmospheric ).

Structural Risk Assessment Table

Functional Group	Thermodynamic Risk	Trigger Condition	Degradation Product
Amide Bond	Hydrolysis	Acid/Base, Heat ( )	3-(Aminomethyl)benzoic acid + 4-Aminopyridine
Aminomethyl	Oxidation	, Metal ions, Light	Aldehyde derivative Polymerization
Aminomethyl	Carbamylation	Atmospheric	Carbamate salts (reversible)
Pyridine Ring	N-Oxidation	Peroxides, Light	Pyridine N-oxide derivative

Theoretical Degradation Pathways (Visualized)

Understanding the causality of degradation is prerequisite to designing stability experiments. The following diagram maps the thermodynamic "downhill" paths for the molecule.

Figure 1: Predicted chemical degradation cascade. The hydrolysis of the amide bond is the primary thermodynamic risk, yielding 4-aminopyridine.

Physical Stability & Solid-State Thermodynamics

The thermodynamic stability of the solid form is governed by the crystal lattice energy. The free base is likely to be less stable (lower melting point, higher vapor pressure) than the salt forms (e.g., dihydrochloride).

Experimental Protocol: Thermal Analysis (DSC/TGA)

To determine the thermodynamic melting point (

) and degradation onset ( ).

Protocol:

• Instrument: Differential Scanning Calorimeter (DSC) (e.g., TA Instruments Q2000).

• Sample Prep: Weigh 2–5 mg of dried sample into a Tzero aluminum pan. Crimp with a pinhole lid (allows volatile escape).

• Method:

  • Equilibrate at

    .[1]

  • Ramp

    to .

  • Nitrogen Purge: 50 mL/min (prevents oxidative artifacts).

• Analysis:

  • Endotherm: Represents Melting (

    ). For benzamides, expect range (salt forms often higher).

  • Exotherm: Represents Decomposition. If

    , the molecule is thermodynamically unstable in the melt.

Self-Validating Check: Run Thermogravimetric Analysis (TGA) simultaneously. If mass loss occurs before the DSC melting endotherm, the sample is a solvate/hydrate or is undergoing sublimation/degradation.

Chemical Stability: Forced Degradation Protocols

This section details how to empirically verify the theoretical risks identified in Section 1. These experiments stress the molecule to find its "breaking points."

Stress Testing Matrix

Stress Type	Conditions	Duration	Target Degradation
Acid Hydrolysis	0.1 N HCl,	24 Hours	5–20%
Base Hydrolysis	0.1 N NaOH,	24 Hours	5–20%
Oxidation	3% , RT	4 Hours	5–20%
Thermal	(Solid State)	7 Days	< 5%
Photolytic	1.2 million lux hours	~1 week	< 5%

HPLC Analytical Method for Stability

To quantify thermodynamic stability, you need a resolving method.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus,

  , ).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Buffers amine, improves peak shape).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (Benzamide

  ) and 280 nm.

Workflow: Stability Determination Logic

The following flowchart guides the researcher through the decision-making process for establishing the stability profile.

Figure 2: Strategic workflow for assessing thermodynamic stability and determining the need for salt form modification.

Critical Analysis & Recommendations

The "Aminomethyl" Vulnerability

The primary amine in the 3-position is the most thermodynamically labile point regarding physical stability (hygroscopicity) and chemical stability (oxidation).

• Observation: If the free base turns yellow upon storage, it indicates oxidative coupling of the amine (imine formation).

• Mitigation: This molecule should almost certainly be developed as a salt (Dihydrochloride or Mesylate). The protonation of the primary amine (

  ) significantly increases thermodynamic stability by reducing nucleophilicity and vapor pressure.

Pyridine-Amide Interaction

The electron-withdrawing nature of the pyridine ring at the 4-position destabilizes the amide bond compared to a standard benzanilide.

• Thermodynamic Consequence: The activation energy (

  ) for hydrolysis is lower.

• Storage Implication: Aqueous solutions must be buffered near pH 6.0–7.0. Avoid formulating in strongly acidic media (

  ) for extended periods, as the pyridine nitrogen will protonate, further pulling electron density and accelerating amide cleavage.

References

• PubChem. 3-(aminomethyl)-N-methyl-N-pyridin-4-ylbenzamide (Compound Summary). National Library of Medicine. Available at: [Link]

• ICH Guidelines. Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation. Available at: [Link]

• Yoshioka, S., & Stella, V. J. (2000). Stability of Drugs and Dosage Forms. Springer US. (Standard text for amide hydrolysis kinetics).

Sources

• 1. 3-(Aminomethyl)pyridine | 3731-52-0 [chemicalbook.com]

History and discovery of N-(pyridin-4-YL)benzamide analogs

Topic: History and Discovery of N-(pyridin-4-yl)benzamide Analogs: A Technical Deep Dive into ROCK Inhibition Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The N-(pyridin-4-yl)benzamide scaffold represents a pivotal structural motif in modern medicinal chemistry, most notably acting as the pharmacophore for Rho-associated protein kinase (ROCK) inhibitors. While early kinase research relied on isoquinoline derivatives (e.g., Fasudil), the transition to the N-(pyridin-4-yl)benzamide architecture—exemplified by Y-39983 (Ripasudil) —marked a quantum leap in potency (IC

shifting from M to low nM range) and selectivity. This guide dissects the discovery timeline, structure-activity relationships (SAR), and synthetic protocols defining this class of compounds.

Historical Evolution & Discovery Logic

The discovery of N-(pyridin-4-yl)benzamide analogs was not serendipitous but a result of rational drug design aimed at overcoming the limitations of first-generation ROCK inhibitors.

The Precursor Era: Isoquinolines (1980s-1990s)

Early research identified Fasudil (HA-1077) , an isoquinoline sulfonamide, as a ROCK inhibitor. While effective for cerebral vasospasm, Fasudil lacked high selectivity, inhibiting other kinases like PKA and PKC.

The Pivot to Pyridines: Y-27632 (Late 1990s)

Researchers at Yoshitomi Pharmaceutical (now Mitsubishi Tanabe) identified Y-27632 , a 4-aminopyridine derivative. Although Y-27632 contains a cyclohexane ring rather than a benzene ring, it established the 4-aminopyridine moiety as a critical "hinge binder" that mimics the adenine ring of ATP within the kinase active site.

The Benzamide Breakthrough: Y-39983 (2000s)

To improve metabolic stability and potency, the scaffold was rigidified by replacing the cyclohexane of Y-27632 with a phenyl ring, creating the N-(pyridin-4-yl)benzamide core.

• Compound: Y-39983 (Netarsudil/Ripasudil precursor).

• Outcome: This modification lowered the IC

  against ROCK1 from ~140 nM (Y-27632) to 3.6 nM (Y-39983).

• Mechanism: The benzamide linker orients the pyridine nitrogen to form a critical hydrogen bond with Met156 in the ROCK hinge region, while the hydrophobic phenyl ring occupies the adjacent pocket, displacing water and increasing entropy-driven binding.

Mechanistic Signaling & Therapeutic Context[1][2][3]

The primary utility of this scaffold lies in modulating the RhoA/ROCK pathway, which governs cytoskeletal dynamics.

DOT Diagram: Rho/ROCK Signaling Cascade

The following diagram illustrates the pathway inhibition target.

Caption: The RhoA-ROCK signaling axis. N-(pyridin-4-yl)benzamides competitively inhibit ATP binding at ROCK, preventing MLC phosphorylation and reducing actin cytoskeleton contraction.

Comparative Data: Scaffold Evolution

The following table highlights the dramatic potency shift achieved by optimizing the benzamide structure.

Compound	Scaffold Type	ROCK1 IC (nM)	ROCK2 IC (nM)	Key Structural Feature
Fasudil	Isoquinoline	330	300	Fused bicyclic ring; moderate selectivity.
Y-27632	4-aminopyridine (Cyclohexane)	140	300	Flexible cyclohexane linker; established hinge binding.
Y-39983	N-(pyridin-4-yl)benzamide	3.6	4.2	Rigid benzamide linker; optimized hydrophobic fit.
Ripasudil	Fluorinated Benzamide	51	19	4-fluoro analog; clinically approved for Glaucoma.

Technical Protocol: Synthesis of N-(pyridin-4-yl)benzamide Analogs

Scientific Integrity Note: The formation of the amide bond between an electron-deficient aniline (4-aminopyridine) and a benzoic acid derivative can be sluggish. Standard EDC/NHS coupling often fails to drive the reaction to completion. The Acid Chloride Method is the "Gold Standard" for this scaffold due to the high reactivity required to overcome the low nucleophilicity of the pyridine amine.

Methodology: Acid Chloride Coupling

Reagents:

• 4-Aminopyridine (1.0 eq)

• Substituted Benzoyl Chloride (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 eq)

• Dichloromethane (DCM) (Anhydrous)

• DMAP (Catalytic, 0.1 eq)

Step-by-Step Protocol:

• Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add 4-Aminopyridine (5 mmol) and dry DCM (20 mL).

• Base Addition: Add TEA (12.5 mmol) via syringe. The solution may remain clear or turn slightly cloudy.

• Activation (Catalyst): Add DMAP (0.5 mmol). Why: DMAP acts as a hyper-nucleophilic acyl transfer catalyst, essential for reacting electron-poor amines.

• Acylation: Cool the mixture to 0°C. Add the Substituted Benzoyl Chloride (5.5 mmol) dropwise over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

  • Checkpoint: The formation of a white precipitate (Triethylamine hydrochloride) indicates reaction progress.

• Workup:

  • Quench with saturated NaHCO

    (20 mL).

  • Extract aqueous layer with DCM (3 x 20 mL).

  • Wash combined organics with Brine -> Dry over Na

    SO -> Concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water or perform Flash Chromatography (SiO

  , Gradient 0-10% MeOH/DCM).

DOT Diagram: Synthetic Workflow

Caption: Optimized synthetic route for N-(pyridin-4-yl)benzamide formation using acid chloride activation.

Validated Assay Protocol: ROCK Kinase Inhibition

To verify the activity of synthesized analogs, a FRET-based assay is recommended over radioactive assays for throughput and safety.

Protocol: Z'-LYTE™ Kinase Assay (FRET)

• Enzyme Prep: Dilute Recombinant Human ROCK1 (Active) to 2 ng/µL in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl

  , 1 mM EGTA, 0.01% Brij-35).

• Compound Plate: Dispense 20 nL of test compound (in DMSO) into a 384-well plate.

• Reaction Mix: Add 5 µL of Kinase/Peptide mixture (Ser/Thr 7 Peptide substrate).

• Initiation: Add 2.5 µL of ATP solution (Final conc: K

  apparent, typically 10-50 µM).

• Incubation: Shake for 30 seconds; incubate at RT for 1 hour.

• Development: Add 5 µL of Development Reagent A (cleaves non-phosphorylated peptide). Incubate 1 hour.

• Read: Measure Fluorescence Emission Ratio (Coumarin 445 nm / Fluorescein 520 nm).

  • Interpretation: High Ratio = High Phosphorylation (Inactive Compound). Low Ratio = Low Phosphorylation (Active Inhibitor).

References

• Designing of the N-ethyl-4-(pyridin-4-yl)benzamide based potent ROCK1 inhibitors. Source: PeerJ (2021). URL:[Link]

• Discovery of Novel ROCK1 Inhibitors via Integrated Virtual Screening Strategy. Source: Scientific Reports (2015). URL:[Link]

• Y-39983, a selective Rho-kinase inhibitor, attenuates experimental autoimmune encephalomyelitis. Source:[1] Neuroimmunomodulation (2013).[1] URL:[Link]

• Effects of topical administration of Y-39983, a selective rho-associated protein kinase inhibitor. Source: Investigative Ophthalmology & Visual Science (2007).[1] URL:[Link]

• Structure-activity relationship studies of 7-azaindole-based rho kinase (ROCK) inhibitors. Source: Bioorganic & Medicinal Chemistry Letters (2021).[2][3][4] URL:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. eurjchem.com [eurjchem.com]
• 3. Designing of the N-ethyl-4-(pyridin-4-yl)benzamide based potent ROCK1 inhibitors using docking, molecular dynamics, and 3D-QSAR [PeerJ] [peerj.com]
• 4. ROCK inhibitors 4: Structure-activity relationship studies of 7-azaindole-based rho kinase (ROCK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety data sheet (SDS) and hazard identification for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

An In-depth Technical Guide to the Safety Data Sheet and Hazard Identification for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

Introduction: Navigating the Data Gap for a Novel Compound

In the landscape of drug discovery and chemical research, scientists are frequently tasked with handling novel or sparsely documented compounds. 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide is one such entity. A thorough review of publicly available safety literature and chemical databases reveals a critical data gap: no formal, validated Safety Data Sheet (SDS) currently exists for this specific compound.

This guide is structured to address this challenge directly. Rather than presenting a non-existent document, we will adopt the rigorous scientific practice of hazard identification by analogy . This involves a critical analysis of the molecule's constituent functional groups and a synthesis of safety data from structurally related surrogates. This document serves as a comprehensive, albeit predictive, safety and handling guide intended for researchers and drug development professionals. We will deconstruct the molecule to anticipate its toxicological profile, propose a GHS classification, and outline the necessary protocols for safe handling, grounded in authoritative data for analogous compounds.

Section 1: Compound Identification and Predicted Physicochemical Properties

To begin our analysis, we must first clearly define the molecule .

• Chemical Name: 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

• Molecular Formula: C₁₃H₁₃N₃O

• PubChem Compound ID: 54593659[1]

The structure consists of three key regions that will inform our hazard assessment: a benzamide core with an aminomethyl substituent, an amide linker, and a pyridin-4-yl (4-aminopyridine) headgroup.

Below is a summary of key physicochemical properties, computationally predicted and sourced from available data. These values are essential for understanding potential exposure routes and designing appropriate controls.[1]

Property	Predicted Value	Significance for Safety Assessment
Molecular Weight	227.26 g/mol	Influences diffusion and absorption rates.
XlogP	0.5	Indicates moderate water solubility, suggesting it could be absorbed through moist skin or mucous membranes.
Hydrogen Bond Donors	2	Suggests potential for interaction with biological macromolecules.
Hydrogen Bond Acceptors	3	Suggests potential for interaction with biological macromolecules.
Topological Polar Surface Area	68.2 Ų	Indicates potential for good cell permeability and oral bioavailability.

Section 2: Predictive Hazard Identification and Proposed GHS Classification

Our predictive hazard assessment is based on the well-documented toxicological profiles of the molecule's core components. By understanding the risks associated with these fragments, we can construct a reliable safety profile for the parent compound.

Caption: Hazard prediction via structural analogy.

Analysis of the Benzamide Moiety

The benzamide core is a common scaffold in pharmaceuticals. Data from benzamide (CAS 55-21-0) and related aminobenzamides indicate a baseline of hazards.

• Oral Toxicity: Benzamide is classified as harmful if swallowed (Acute Toxicity, Oral: Category 4, H302).[2]

• Irritation: Various aminobenzamide derivatives are known to cause skin and eye irritation (H315, H319).[3][4][5]

• Mutagenicity: Benzamide is suspected of causing genetic defects (Germ cell mutagenicity: Category 2, H341).[2]

Causality: The aromatic ring and amide group can interact with biological systems, leading to irritation and, upon metabolic activation, potential genotoxicity.

Analysis of the N-(pyridin-4-YL) Moiety

This is the most critical component for predicting acute toxicity. The structure is analogous to 4-Aminopyridine (CAS 504-24-5), a compound with a well-documented and severe hazard profile.

• High Acute Toxicity: 4-Aminopyridine is classified as Fatal if swallowed (Category 2, H300) and Toxic in contact with skin or if inhaled (Category 3, H311 + H331).

• Corrosivity: It is also known to cause severe skin burns and eye damage (Category 1B, H314).

Causality: 4-Aminopyridine is a potent potassium channel blocker, which can lead to neurotoxicity. While the amide linkage in our target molecule may modulate this activity, the potential for high systemic toxicity must be assumed as a worst-case scenario until proven otherwise. This is the primary driver for recommending stringent handling controls.

Proposed GHS Classification

Based on the synthesis of surrogate data, particularly the high toxicity of the 4-aminopyridine headgroup, we propose the following GHS classification. This classification is conservative and designed to ensure user safety in the absence of validated data.

GHS Element	Proposed Classification	Justification
Pictograms		Reflects high acute toxicity, potential for corrosion/serious eye damage, and potential for mutagenicity.
Signal Word	Danger	Consistent with high acute toxicity (Category 2/3) and potential for serious eye/skin damage.
Hazard Statements	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.H314: Causes severe skin burns and eye damage.H341: Suspected of causing genetic defects.	A composite of the hazards from 4-aminopyridine and benzamide surrogates.[2]
Precautionary Statements	P202: Do not handle until all safety precautions have been read and understood.P260: Do not breathe dust/fume/gas/mist/vapors/spray.P270: Do not eat, drink or smoke when using this product.P280: Wear protective gloves/protective clothing/eye protection/face protection.P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P405: Store locked up.	Standard precautions for a highly toxic and potentially corrosive/mutagenic solid.[2][6][7]

Section 3: Risk Assessment and Safe Handling Protocols

The cornerstone of working with a compound of unknown but high predicted toxicity is a multi-layered approach to risk mitigation.

Engineering Controls

The primary method for exposure control must be physical containment.

• Fume Hood: All handling of the solid compound (weighing, preparing solutions) must be performed inside a certified chemical fume hood to prevent inhalation of dust.[7][8]

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[3]

• Safety Equipment: A safety shower and eyewash station must be immediately accessible and tested regularly.[7]

Personal Protective Equipment (PPE)

Given the predicted high dermal toxicity and corrosivity, a robust PPE ensemble is required.

• Hand Protection: Wear chemically resistant gloves, such as nitrile, and consider double-gloving. Dispose of gloves immediately after handling and wash hands thoroughly.[7]

• Eye Protection: Chemical safety goggles with side shields are mandatory. A face shield should also be worn when handling larger quantities or if there is a splash risk.[7]

• Body Protection: A lab coat is required at all times. For any procedure with a risk of spillage, an impervious apron or disposable coveralls should be worn.[7]

• Respiratory Protection: While engineering controls are primary, a NIOSH-approved respirator with P100 (HEPA) filters may be required for cleaning up spills or if engineering controls are not sufficient.

Step-by-Step Handling Protocol

• Preparation: Before handling, designate a specific area within the fume hood for the work. Ensure all necessary equipment (spatulas, weigh boats, solvents, waste containers) is inside the hood.

• Aliquotting: Carefully weigh the solid compound on a tared weigh boat. Use gentle motions to avoid creating airborne dust.

• Solubilization: If preparing a solution, add the solvent to the solid slowly to prevent splashing. Cap the container before removing it from the fume hood.

• Cleaning: Decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol) and wipe down the work area.

• Waste Disposal: All contaminated materials (gloves, weigh boats, pipette tips) must be collected in a clearly labeled hazardous waste container for proper disposal according to institutional guidelines.[2]

Section 4: Emergency and First Aid Procedures

Immediate and correct response is critical. The following procedures are based on the predicted hazards.

• Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[8]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention and provide the medical team with the compound name.[2][8]

Section 5: Proposed Workflow for Formal Hazard Characterization

To move from a predictive to a validated SDS, a systematic toxicological evaluation is required. This workflow represents a self-validating system that a drug development organization would undertake.

Caption: Logical workflow for generating a validated SDS.

• In Vitro Toxicology: The initial phase involves cell-based assays to screen for key hazards without animal testing. This includes the Ames test for bacterial mutagenicity, cytotoxicity assays on relevant cell lines to determine a baseline for toxicity, and specialized assays like the hERG screen to check for potential cardiotoxicity.

• Acute Toxicity Studies: If the compound is prioritized for further development, regulated acute toxicity studies in animal models (typically rodents) are conducted via oral, dermal, and inhalation routes to determine LD50 values and formally classify the compound's acute toxicity.

• Irritation and Sensitization: Standardized tests are performed to assess the potential for the compound to cause skin and eye irritation, as well as to determine if it can elicit an allergic response upon skin contact.

• SDS Authoring: With the complete dataset, a qualified toxicologist or safety professional can author a formal, validated SDS that complies with all regulatory requirements (e.g., OSHA, REACH) and provides definitive GHS classifications and safe handling advice.

This structured approach ensures that by the time a compound progresses in the development pipeline, a robust and data-driven safety profile is established, protecting researchers and ensuring regulatory compliance.

References

• KM Pharma Solution Private Limited. MSDS - Encorafenib.[Link]

• PubChem. 3-(aminomethyl)-N-methyl-N-pyridin-4-ylbenzamide.[Link]

• Oxford Lab Fine Chem. MATERIAL SAFETY DATA SHEET - P-AMINO BENZAMIDE.[Link]

• PubChem. 3-(aminomethyl)-n-(pyridin-4-yl)benzamide dihydrochloride.[Link]

• PubChem. 3-(aminomethyl)-N-(pyridin-3-ylmethyl)benzamide.[Link]

• PubChem. 3-(aminomethyl)-N-(4-methylpyridin-3-yl)benzamide.[Link]

• PubMed. Synthesis, toxicity, and therapeutic efficacy of 4-amino-N-(2'-aminophenyl)-benzamide: a new compound preferentially active in slowly growing tumors. (1985). [Link]

• PubChem. 3-(aminomethyl)-N-(4-propylphenyl)benzamide.[Link]

Sources

• 1. PubChemLite - 3-(aminomethyl)-n-(pyridin-4-yl)benzamide dihydrochloride (C13H13N3O) [pubchemlite.lcsb.uni.lu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. medkoo.com [medkoo.com]

Protocols & Analytical Methods

A Detailed, Step-by-Step Protocol for Researchers and Drug Development Professionals

An Application Note for the Synthesis of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

This guide provides a comprehensive, two-step synthesis protocol for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, a valuable building block in medicinal chemistry and drug discovery. The synthesis is designed for reproducibility and scalability in a standard laboratory setting. The protocol is divided into two primary stages: a HATU-mediated amide coupling reaction followed by an acid-catalyzed deprotection of a tert-butyloxycarbonyl (Boc) protecting group.

The causality behind each experimental choice is explained to provide a deeper understanding of the reaction mechanism and to ensure the highest standards of scientific integrity. All procedures are grounded in established chemical principles and include critical safety information for handling hazardous reagents.

Overall Reaction Scheme

The synthesis proceeds in two distinct steps:

• Amide Coupling: 3-(((tert-Butoxycarbonyl)amino)methyl)benzoic acid is coupled with 4-aminopyridine using HATU as the activating agent and DIPEA as a non-nucleophilic base.

• Boc Deprotection: The resulting Boc-protected intermediate is treated with trifluoroacetic acid (TFA) to remove the Boc group, yielding the final product as a TFA salt, which can be neutralized or used directly.

(Self-generated image, not from a direct source)

Part 1: Synthesis of tert-butyl ((3-(pyridin-4-ylcarbamoyl)phenyl)methyl)carbamate

This initial step involves the formation of an amide bond, a cornerstone reaction in organic synthesis.[1] The carboxylic acid is activated by a coupling reagent to facilitate the reaction with the amine.[1][2]

Mechanism and Reagent Rationale

We have selected HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent. HATU is highly effective due to its ability to rapidly form an activated O-acylisourea intermediate, which is less prone to racemization and side reactions compared to older carbodiimide reagents like DCC.[3] The reaction is facilitated by a non-nucleophilic base, N,N-Diisopropylethylamine (DIPEA), which scavenges the proton released during the reaction, driving the equilibrium towards product formation without competing with the primary amine as a nucleophile.

Caption: HATU-mediated amide coupling mechanism.

Materials and Equipment

Reagent/Material	Molecular Wt.	Quantity	Molar Equiv.
3-(Boc-aminomethyl)benzoic acid	265.30 g/mol	2.65 g	1.0
4-Aminopyridine	94.11 g/mol	0.94 g	1.0
HATU	380.23 g/mol	4.18 g	1.1
N,N-Diisopropylethylamine (DIPEA)	129.24 g/mol	3.5 mL	2.0
Anhydrous Dimethylformamide (DMF)	-	50 mL	-
Ethyl Acetate	-	200 mL	-
Saturated Sodium Bicarbonate Solution (NaHCO₃)	-	100 mL	-
Brine	-	50 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-
Equipment
250 mL Round-bottom flask
Magnetic stirrer and stir bar
Nitrogen inlet/outlet
Separatory funnel
Rotary evaporator
Glass funnel and filter paper

Step-by-Step Protocol

• Reaction Setup: To a 250 mL round-bottom flask under a nitrogen atmosphere, add 3-(Boc-aminomethyl)benzoic acid (2.65 g, 10 mmol) and 4-aminopyridine (0.94 g, 10 mmol).

• Solvent Addition: Add 50 mL of anhydrous DMF to the flask and stir the mixture at room temperature until all solids are dissolved.

• Base Addition: Add DIPEA (3.5 mL, 20 mmol) to the solution.

• Coupling Agent Addition: Carefully add HATU (4.18 g, 11 mmol) to the reaction mixture in portions over 5 minutes. An exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, pour the mixture into 200 mL of ethyl acetate in a separatory funnel.

• Washing: Wash the organic layer sequentially with 2 x 50 mL of saturated sodium bicarbonate solution and 1 x 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the pure Boc-protected intermediate as a white solid.

Part 2: Synthesis of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

The final step is the removal of the Boc protecting group to unmask the primary amine. The Boc group is designed to be stable under basic conditions but easily cleaved under mild acidic conditions.[4]

Deprotection Rationale

Trifluoroacetic acid (TFA) is a strong acid commonly used for Boc deprotection.[5] It protonates the carbamate oxygen, leading to the elimination of isobutylene and carbon dioxide, releasing the free amine as its trifluoroacetate salt. The reaction is typically clean and rapid at room temperature.[5]

Materials and Equipment

Reagent/Material

tert-butyl ((3-(pyridin-4-ylcarbamoyl)phenyl)methyl)carbamate

Dichloromethane (DCM)

Trifluoroacetic Acid (TFA)

Diethyl Ether

Equipment

100 mL Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Buchner funnel and filter paper

Step-by-Step Protocol

• Dissolution: Dissolve the Boc-protected intermediate (e.g., 10 mmol) in 25 mL of dichloromethane (DCM) in a 100 mL round-bottom flask.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add 25 mL of trifluoroacetic acid (TFA) to create a 1:1 TFA/DCM solution.

• Reaction: Remove the ice bath and stir the solution at room temperature for 1-2 hours.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• Precipitation: Add approximately 50 mL of cold diethyl ether to the resulting oil/solid. This will cause the product to precipitate as the TFA salt.

• Isolation: Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide as its dihydrotrifluoroacetate salt.

Overall Workflow Diagram

Caption: Step-by-step synthesis workflow.

Safety and Handling Precautions

• HATU: HATU is a known sensitizer and may cause an allergic skin reaction or asthma-like symptoms if inhaled. It should always be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.[3][6] Some reports indicate a risk of explosion if heated under confinement.[7] Avoid heating the solid material.

• Trifluoroacetic Acid (TFA): TFA is highly corrosive and can cause severe skin and eye burns. It is also toxic if inhaled. Handle TFA only in a chemical fume hood and wear acid-resistant gloves and eye protection.

• Solvents: DMF, DCM, and ethyl acetate are flammable and should be handled away from ignition sources. DMF is a reproductive toxin. Always consult the Safety Data Sheet (SDS) for each chemical before use.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR: The proton NMR spectrum should show characteristic peaks for the aromatic protons of the benzamide and pyridine rings, as well as singlets for the aminomethyl (-CH₂NH₂) group.

• ¹³C NMR: The carbon NMR will confirm the presence of all unique carbon atoms in the molecule.

• Mass Spectrometry (MS): ESI-MS should show a prominent peak corresponding to the molecular ion [M+H]⁺.

References

• Benchchem. 3-[(Tert-butoxycarbonyl-methyl-amino) - benzoic Acid. Available from: https://www.benchchem.com/product/b1672947

• Ponmagaram, M., et al. Methyl 3-[(tert-butoxycarbonyl)amino]benzoate. National Institutes of Health. Available from: [Link]

• McKnelly, K. J., et al. (2019). Anaphylaxis Induced by Peptide Coupling Agents: Lessons Learned from Repeated Exposure to HATU, HBTU, and HCTU. The Journal of Organic Chemistry. Available from: [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Peptide Synthesis – Safety Topics. Available from: [Link]

• Biosynce. 3-(((tert-Butoxycarbonyl)amino)methyl)benzoic Acid CAS 117445-22-4. Available from: [Link]

• PubChem. 3-(aminomethyl)-N-(4-methylpyridin-3-yl)benzamide. National Institutes of Health. Available from: [Link]

• PubChem. 3-(aminomethyl)-N-methyl-N-pyridin-4-ylbenzamide. National Institutes of Health. Available from: [Link]

• The Royal Society of Chemistry. Supplementary Information. Available from: [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available from: [Link]

• McKnelly, K. J., et al. (2019). Anaphylaxis Induced by Peptide Coupling Agents: Lessons Learned from Repeated Exposure to HATU, HBTU, and HCTU. ResearchGate. Available from: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Available from: [Link]

• PubChemLite. 3-(aminomethyl)-n-(pyridin-4-yl)benzamide dihydrochloride. Available from: [Link]

• ResearchGate. Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Available from: [Link]

• Kumar, A., et al. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. Available from: [Link]

• Reddit. Advice on N-boc deprotection in the presence of acid sensitive groups. Available from: [Link]

• The Royal Society of Chemistry. Green Chemistry. Available from: [Link]

• Gatchie, L., et al. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available from: [Link]

• JoVE. Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands. Available from: [Link]

• Fisher Scientific. Amine Protection / Deprotection. Available from: [Link]

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• 2. Amide Synthesis [fishersci.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3-[(Tert-butoxycarbonyl-methyl-amino)-methyl]-benzoic Acid [benchchem.com]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
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• 7. Peptide Synthesis – Safety Topics - Wordpress [reagents.acsgcipr.org]

Optimal Solvents for Dissolving 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide for Cell Culture

An Application Guide

Abstract

The accurate and reproducible assessment of a compound's biological activity in cell-based assays is fundamentally dependent on its effective solubilization and delivery to the target cells. This guide provides a detailed framework for selecting and validating optimal solvents for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, a small molecule with a benzamide scaffold. We move beyond simple protocols to explain the physicochemical rationale behind solvent selection, offering a multi-tiered strategy that prioritizes experimental success and data integrity. This document outlines a systematic approach, from theoretical analysis of the compound's properties to empirical screening protocols, ensuring researchers, scientists, and drug development professionals can generate reliable and meaningful in vitro data.

Introduction: The Criticality of Solubilization

This guide provides a robust, self-validating methodology to identify the most suitable solvent system for this specific molecule, emphasizing the balance between achieving the desired concentration and maintaining the health and integrity of the cell culture model.

Physicochemical Profile of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

Understanding the inherent chemical properties of a compound is the first step in developing a rational solubilization strategy. The structure combines both hydrophilic (aminomethyl, pyridine nitrogen, amide) and hydrophobic (benzene ring, pyridine ring) features.

Property	Predicted Value	Source	Implication for Solubility
Molecular Formula	C₁₃H₁₃N₃O	[1]	-
Molecular Weight	227.27 g/mol	[1]	Standard for small molecules.
XLogP3-AA	0.5	[1]	Indicates moderate lipophilicity; not extremely hydrophobic. Suggests solubility in polar organic solvents and potentially limited aqueous solubility.
Hydrogen Bond Donors	2 (from -NH₂ and amide N-H)	[1]	Can interact with protic solvents (like water, ethanol).
Hydrogen Bond Acceptors	3 (from C=O, pyridine N)	[1]	Can interact with protic solvents.
Topological Polar Surface Area (TPSA)	68 Ų	[2]	Suggests good potential for membrane permeability.

Analysis: The low positive XLogP value and the presence of multiple hydrogen bond donors and acceptors suggest that while the compound is not freely soluble in water, it is not exceptionally "greasy." This profile indicates that polar aprotic solvents should be highly effective, and that with formulation aids, aqueous-based systems might be achievable.

Principles of Solvent Selection for In Vitro Assays

The ideal solvent must meet two primary criteria: it must effectively dissolve the compound at a high concentration to create a stock solution, and it must be non-toxic to the cells at its final working concentration in the culture medium.

• Dimethyl Sulfoxide (DMSO): A powerful, polar aprotic solvent, DMSO is the default choice for most initial drug screening campaigns.[3] It can dissolve a vast array of organic molecules. However, DMSO is not inert; it can induce cell differentiation, affect membrane permeability, and exhibit cytotoxicity at concentrations that are often surprisingly low.[4][5] For most cell lines, the final concentration of DMSO in culture should not exceed 0.5%, with a target of ≤0.1% being preferable, especially for sensitive or primary cell lines.[6]

• Ethanol: A polar protic solvent, ethanol is another common choice and is often less cytotoxic than DMSO for many cell lines.[7][8] It is particularly useful for compounds with sufficient hydrogen bonding capacity. However, its solubilizing power for highly lipophilic compounds can be lower than that of DMSO.

• Advanced Solubilizing Excipients (Cyclodextrins): For compounds that are difficult to dissolve or for experiments where organic solvents are undesirable, cyclodextrins offer a compelling alternative. These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic inner cavity, allowing them to encapsulate non-polar molecules and form "inclusion complexes" that are water-soluble.[9] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used in pharmaceutical formulations due to its high aqueous solubility and low toxicity.[10]

Recommended Solubilization Strategy: A Tiered Approach

We recommend a tiered approach, starting with the most common and practical solvent and moving to more specialized methods if required.

• Tier 1 (Primary Recommendation): Dimethyl Sulfoxide (DMSO)

• Tier 2 (Secondary Alternative): Ethanol

• Tier 3 (Advanced Option): Aqueous formulation with Hydroxypropyl-β-cyclodextrin (HP-β-CD)

The following sections provide detailed protocols to empirically validate the best choice for your specific cell line and experimental conditions.

Experimental Protocol: Solvent Screening and Validation

This protocol is designed to systematically determine the maximum achievable stock concentration and the biocompatibility of the chosen solvent system.

Workflow Overview

Caption: Workflow for solvent selection and validation.

Protocol 1: Stock Solution Preparation & Solubility Assessment

Objective: To determine the maximum practical stock concentration in the primary (DMSO) and secondary (Ethanol) solvents.

Materials:

• 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide powder

• Anhydrous, cell culture grade DMSO

• 200-proof, cell culture grade Ethanol

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Procedure:

• Target Concentration: Aim to prepare a 10 mM stock solution initially. Based on the molecular weight (227.27 g/mol ), this requires 2.27 mg of compound per 1 mL of solvent.

• Preparation:

  • Accurately weigh ~2.5 mg of the compound into a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO (or Ethanol) to reach the target concentration (e.g., for 2.5 mg, add 1.10 mL for a 10 mM solution).

• Dissolution:

  • Vortex the tube vigorously for 1-2 minutes.

  • If the solid is not fully dissolved, place the tube in a water bath sonicator for 10-15 minutes. Gentle warming (to 37°C) can also be applied, but be cautious of compound stability.

  • Visually inspect the solution against a bright light for any undissolved particulates or turbidity. A clear, single-phase solution indicates successful dissolution.

• Concentration Push (Optional): If the compound dissolves easily at 10 mM, you can attempt to create a more concentrated stock (e.g., 20 mM, 50 mM) to allow for greater dilution into your final assay, thereby minimizing the final solvent concentration. Repeat steps 2-3 with a higher target concentration.

• Storage: Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Protocol 2: Vehicle Cytotoxicity Assay

Objective: To determine the highest concentration of the chosen solvent that does not impact the viability of the specific cell line being used.

Materials:

• Your cell line of interest

• Complete cell culture medium

• 96-well flat-bottom cell culture plates

• Validated stock solution (from Protocol 5.2)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization buffer for formazan crystals (e.g., acidified isopropanol or SDS solution)

• Plate reader

Procedure:

• Cell Plating: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the incubation period (typically 24-72 hours). Allow cells to adhere overnight.

• Prepare Vehicle Dilutions:

  • In your complete culture medium, prepare serial dilutions of your solvent (e.g., DMSO or Ethanol).

  • Target final concentrations in the well ranging from 1% down to 0.01% (v/v). For example, to achieve a 1% final concentration, add 1 µL of 100% DMSO to 99 µL of medium in the well.

  • Crucially, include a "medium only" (untreated) control.

• Treatment: Carefully remove the old medium from the cells and replace it with the medium containing the different solvent concentrations. Treat at least 3 wells for each condition (technical replicates).

• Incubation: Incubate the plate for a duration that matches your planned compound exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution to each well according to the manufacturer's protocol and incubate for 2-4 hours.

  • Remove the MTT solution and add the formazan solubilization buffer.

  • Read the absorbance at the appropriate wavelength (typically ~570 nm).

• Data Analysis:

  • Normalize all absorbance values to the "medium only" control (set to 100% viability).

  • Plot cell viability (%) versus solvent concentration (%).

  • The Maximum Tolerated Concentration is the highest concentration that results in ≥95% cell viability compared to the untreated control. This concentration should not be exceeded in your compound treatment experiments.

Data Interpretation and Decision Making

The results from the screening protocols will guide your final choice.

Example Data Summary

Solvent	Max Stock Conc. Achieved	Final Vehicle Conc. for Assay	Cell Viability at Final Conc. (%)	Recommendation
DMSO	50 mM	0.1%	98% ± 3%	Optimal Choice. High stock concentration allows for minimal vehicle exposure.
Ethanol	20 mM	0.2%	96% ± 4%	Good Alternative. Use if DMSO interferes with the assay. Stock concentration is lower.
HP-β-CD (10% w/v)	5 mM	0.5%	99% ± 2%	Specialized Use. Best for solvent-sensitive assays or in vivo follow-up. Lower solubility limit.

Decision-Making Flowchart

Sources

• 1. PubChemLite - 3-(aminomethyl)-n-(pyridin-4-yl)benzamide dihydrochloride (C13H13N3O) [pubchemlite.lcsb.uni.lu]
• 2. 3-(aminomethyl)-N-(pyridin-3-ylmethyl)benzamide | C14H15N3O | CID 29773860 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: Reaction Conditions for Amide Coupling in 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide Synthesis

Introduction

The synthesis of 3-(aminomethyl)-N-(pyridin-4-yl)benzamide represents a critical process in the development of various pharmacologically active agents. The central feature of this molecule is the amide bond, which connects a substituted benzoic acid core with a 4-aminopyridine moiety. Amide bond formation is one of the most fundamental and frequently performed reactions in medicinal chemistry and drug development.[1][2] However, the direct condensation of a carboxylic acid and an amine is kinetically slow and thermodynamically challenging, necessitating the activation of the carboxylic acid to facilitate the reaction.[3][4]

The coupling of 3-(aminomethyl)benzoic acid with 4-aminopyridine presents specific challenges. The aminopyridine nitrogen can decrease the nucleophilicity of the exocyclic amine, making the reaction sluggish.[5] Furthermore, the starting benzoic acid contains a primary amine which must be protected to prevent self-polymerization or other side reactions. This application note provides a detailed guide for researchers and drug development professionals on selecting and optimizing reaction conditions for this specific amide coupling, focusing on two robust and widely adopted protocols: a carbodiimide-based method (EDC/HOBt) and a uronium salt-based method (HATU).

Principle of Amide Bond Formation: The Necessity for Activation

The formation of an amide bond involves the formal dehydration of a carboxylic acid and an amine. This process does not occur spontaneously under standard conditions. The core principle of modern amide synthesis lies in converting the carboxylic acid's hydroxyl group into a better leaving group. This is achieved by using a "coupling reagent" to form a highly reactive acyl intermediate, which is then susceptible to nucleophilic attack by the amine.

Common classes of coupling reagents include:

• Carbodiimides (e.g., EDC, DCC): These reagents form a reactive O-acylisourea intermediate.[4][6]

• Uronium/Aminium Salts (e.g., HATU, HBTU): These form highly reactive activated esters, often with superior performance for challenging substrates.[7][8]

• Phosphonium Salts (e.g., PyBOP): Similar to uronium salts, these generate reactive phosphonium esters.[2]

The choice of reagent, base, and solvent is critical for maximizing yield, minimizing side products, and preventing racemization if chiral centers are present.[9]

Strategic Consideration: Protecting the Aminomethyl Group

A crucial prerequisite for the synthesis of 3-(aminomethyl)-N-(pyridin-4-yl)benzamide is the protection of the aminomethyl group on the benzoic acid starting material. Without protection, this primary amine would compete with the target 4-aminopyridine, leading to oligomerization. The tert-butyloxycarbonyl (Boc) group is an ideal choice due to its stability under coupling conditions and its straightforward removal under acidic conditions post-coupling. Therefore, the key reaction is the coupling of 3-((tert-butoxycarbonyl)amino)methyl)benzoic acid with 4-aminopyridine .

Comparative Analysis of Common Amide Coupling Conditions

The selection of a coupling protocol is often a balance between efficiency, cost, and the specific demands of the substrates. Below is a comparative summary of two primary methods discussed in this guide.

Coupling System	Base	Solvent	Temperature	Pros	Cons
EDC / HOBt	DIPEA, TEA	DMF, DCM	0 °C to RT	Cost-effective; water-soluble urea byproduct is easily removed via aqueous workup.[7]	Slower reaction times; may be less effective for electron-deficient amines or sterically hindered substrates.[1]
HATU	DIPEA	DMF, NMP	0 °C to RT	High efficiency and fast reaction rates, even for difficult couplings[5][8]; low risk of racemization.	Higher cost; byproduct (tetramethylurea) removal is required.

Experimental Protocols

General Laboratory Workflow

The overall process for the amide coupling reaction follows a consistent workflow, regardless of the specific reagents used. This workflow ensures proper activation, reaction, and purification.

Caption: General workflow for amide coupling reactions.

Protocol 1: EDC/HOBt Mediated Coupling

This protocol utilizes the cost-effective and widely used carbodiimide EDC in conjunction with HOBt. HOBt acts as an additive to form a more reactive HOBt-ester, which minimizes side reactions and improves overall efficiency.[10][11]

Materials:

• 3-(((tert-butoxycarbonyl)amino)methyl)benzoic acid (1.0 equiv)

• 4-aminopyridine (1.1 equiv)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 equiv)

• Hydroxybenzotriazole (HOBt) (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc), Saturated aq. NaHCO₃, Brine

Step-by-Step Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂), add 3-(((tert-butoxycarbonyl)amino)methyl)benzoic acid (1.0 equiv), 4-aminopyridine (1.1 equiv), and HOBt (1.2 equiv).

• Dissolve the solids in anhydrous DMF (to a concentration of approx. 0.2 M).

• Cool the stirred solution to 0 °C using an ice-water bath.

• Add EDC·HCl (1.2 equiv) to the mixture in one portion.

• Add DIPEA (2.5 equiv) dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting acid is consumed.

• Upon completion, dilute the reaction mixture with EtOAc.

• Wash the organic layer sequentially with saturated aq. NaHCO₃ (2x), and brine (1x). The aqueous washes effectively remove the urea byproduct from EDC and unreacted HOBt.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of EtOAc in hexanes) to yield the pure Boc-protected amide.

Rationale Behind the Protocol:

The reaction is initiated at 0 °C to control the initial exothermic activation of the carboxylic acid by EDC, preventing degradation of sensitive reagents.[3] DIPEA is a non-nucleophilic base used to neutralize the HCl salt of EDC and the HOBt acidic proton, ensuring the amine nucleophile remains in its free, reactive state.

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hepatochem.com [hepatochem.com]
• 3. Amide Synthesis [fishersci.dk]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 6. Amide Synthesis [fishersci.co.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. HATU - Wikipedia [en.wikipedia.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. Reactive deep eutectic solvents for EDC-mediated amide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01673K [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Preventing Precipitation of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

Welcome to the technical support center for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the precipitation of this compound in aqueous buffer systems. By understanding the physicochemical properties of this molecule, you can proactively design robust experimental conditions and avoid costly setbacks.

Understanding the Precipitation of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

Precipitation is a common challenge for organic molecules with limited aqueous solubility. For 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, the issue is primarily governed by its molecular structure, which contains two basic functional groups: a primary aminomethyl group and a pyridine ring. The protonation state of these groups is pH-dependent and dictates the overall charge and solubility of the molecule.

The relationship between pH, pKa, and the ratio of ionized to un-ionized forms of a drug is described by the Henderson-Hasselbalch equation.[1][2] An ionized molecule is generally more water-soluble than its neutral form.

• Aminomethyl Group: The aminomethyl group is a primary amine. Its pKa is estimated to be around 9-10, similar to other benzylamines. Below this pKa, the amine group is protonated (-CH₂NH₃⁺), carrying a positive charge and significantly increasing its aqueous solubility.

• Pyridine Ring: The pyridine nitrogen is also basic. The pKa of 4-aminopyridine is approximately 9.17.[3] Below this pH, the pyridine nitrogen is protonated, conferring a positive charge to the ring system.

At neutral or near-neutral pH (e.g., pH 7.4), a significant fraction of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide molecules may exist in a less protonated or neutral state, reducing their solubility and leading to precipitation. In strongly acidic conditions (e.g., pH < 4), both the aminomethyl group and the pyridine ring will be protonated, resulting in a dicationic species with maximum aqueous solubility.

Caption: pH-dependent protonation and solubility of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide.

Troubleshooting Precipitation Issues (Q&A)

This section provides a structured, question-and-answer guide to address specific precipitation problems.

Q1: My compound precipitated immediately upon addition to my neutral phosphate-buffered saline (PBS) at pH 7.4. What is the first thing I should try?

A1: Adjust the pH of your buffer.

The most direct way to increase the solubility of this compound is to ensure it remains in a fully protonated, charged state.[4]

Rationale: At pH 7.4, you are near the pKa of the basic functional groups, leading to a mixture of charged and uncharged species. The uncharged species are less soluble and can precipitate. By lowering the pH, you shift the equilibrium towards the more soluble, protonated forms.

Step-by-Step Protocol:

• Prepare a stock solution: Dissolve the 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide in a small amount of acidic solution, such as 0.1 M HCl, or an organic solvent like DMSO.[5]

• Select an acidic buffer: Choose a buffer system with a pH well below the estimated pKa values of your compound. Acetate or citrate buffers in the pH range of 4.0-5.5 are good starting points.[6]

• Buffer Preparation: Prepare your chosen buffer at the desired ionic strength.[7][8] Always check the pH after all components have been added and dissolved.

• Addition of Compound: Slowly add the acidic stock solution of your compound to the stirring buffer solution. This gradual addition helps to avoid localized high concentrations that can lead to precipitation.

• Final pH Check: After the compound is fully dissolved, re-check the pH of the final solution and adjust if necessary.

Buffer System	pH Range	Suitability for this Compound
Acetate Buffer	3.6 - 5.6	Excellent: Keeps both basic groups protonated.
Citrate Buffer	3.0 - 6.2	Excellent: Good buffering capacity in the acidic range.
Phosphate Buffer	5.8 - 8.0	Use with Caution: Precipitation is likely at the higher end of this range.
HEPES/Tris	7.0 - 8.5	Not Recommended: Likely to cause precipitation.

Q2: I need to perform my experiment at a physiological pH (7.4). Adjusting the pH is not an option. What should I do?

A2: Employ solubility-enhancing excipients.

When the experimental pH is fixed, you can increase the apparent solubility of the compound by using excipients such as co-solvents, surfactants, or cyclodextrins.

Strategy 1: Co-solvents

Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, can increase the solubility of hydrophobic or poorly soluble compounds.[9][10]

Rationale: Co-solvents reduce the polarity of the aqueous medium, making it more favorable for the less polar, uncharged form of your compound to remain in solution.

Common Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycol (PEG 300/400)

Step-by-Step Protocol:

• Prepare a high-concentration stock: Dissolve your compound in 100% of the chosen co-solvent (e.g., DMSO).

• Prepare the aqueous buffer: Prepare your pH 7.4 buffer (e.g., PBS or HEPES).

• Titrate the co-solvent: While vigorously stirring the buffer, slowly add your compound stock solution.

• Determine the tolerance: Continue adding the stock until you observe the first sign of persistent cloudiness or precipitation. This will give you the maximum percentage of co-solvent your buffer can tolerate while keeping the compound dissolved at that concentration.

• Optimize: Aim to use the lowest percentage of co-solvent necessary for your experiment, typically starting with 1-5% (v/v). Be aware that high concentrations of organic solvents can affect biological experiments.[5]

Strategy 2: Surfactants

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions. These micelles have a hydrophobic core and a hydrophilic shell, and can encapsulate poorly soluble drugs, increasing their apparent solubility.[11][12]

Rationale: The uncharged, less soluble form of your compound can partition into the hydrophobic core of the micelles, effectively keeping it in the solution phase and preventing precipitation.[13]

Common Non-ionic Surfactants:

• Polysorbate 20 (Tween® 20)

• Polysorbate 80 (Tween® 80)

• Cremophor® EL

Step-by-Step Protocol:

• Select a surfactant: Non-ionic surfactants like Polysorbate 20 or 80 are generally well-tolerated in biological systems.

• Prepare surfactant-containing buffer: Add the surfactant to your pH 7.4 buffer. A typical starting concentration is 0.01% to 0.1% (w/v). Ensure the surfactant is fully dissolved.

• Prepare compound stock: Dissolve your compound in a minimal amount of a suitable solvent (e.g., DMSO).

• Add compound to buffer: Slowly add the compound stock to the stirring, surfactant-containing buffer.

• Observe and adjust: If precipitation still occurs, gradually increase the surfactant concentration.

Strategy 3: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic central cavity. They can form inclusion complexes with poorly soluble molecules.[14][15]

Rationale: The hydrophobic parts of your compound (the benzene and pyridine rings) can be encapsulated within the cyclodextrin cavity, while the hydrophilic exterior of the cyclodextrin ensures the entire complex remains water-soluble.[16][17]

Common Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD, Captisol®)

Step-by-Step Protocol:

• Select a cyclodextrin: HP-β-CD is a common and effective choice with low toxicity.

• Prepare cyclodextrin solution: Dissolve the HP-β-CD in your pH 7.4 buffer. Concentrations can range from 1% to 20% (w/v) depending on the required solubility enhancement.

• Add compound: Directly add the solid compound to the stirring cyclodextrin solution, or add a concentrated stock solution (in a minimal amount of organic solvent).

• Allow for equilibration: Stir the solution for several hours or overnight to ensure complete complexation. Gentle heating may accelerate this process.

Caption: Troubleshooting workflow for precipitation issues.

Frequently Asked Questions (FAQs)

Q: Can I use a phosphate buffer if I lower the pH to around 6.0? A: While lowering the pH will help, phosphate buffers have their weakest buffering capacity below pH 6.2 and can sometimes form insoluble salts with organic molecules. An acetate or citrate buffer would be a more robust choice if you need an acidic pH.

Q: I am using a co-solvent, but my compound precipitates upon dilution into my cell culture media. Why? A: This is a common issue. When you add your co-solvent/drug stock to a large volume of aqueous media, the final concentration of the co-solvent is significantly diluted. This dilution can reduce its ability to keep your compound in solution, causing it to crash out. To mitigate this, consider using a surfactant or cyclodextrin in your final formulation, as their solubilizing effects are often less susceptible to dilution.[18]

Q: Are there any concerns with using surfactants or cyclodextrins in cell-based assays? A: Yes. Both can have biological effects. Surfactants can permeabilize cell membranes at higher concentrations, and cyclodextrins can extract cholesterol from cell membranes. It is crucial to run vehicle controls (buffer with the excipient but without your compound) to ensure that the chosen excipient at the final concentration does not interfere with your assay.

Q: How should I store my final buffered solution containing the compound? A: It is recommended to prepare solutions fresh whenever possible. If storage is necessary, store at 2-8°C to minimize degradation. However, be aware that solubility decreases at lower temperatures, which could lead to precipitation. Always visually inspect the solution for any precipitate before use. For long-term storage, consider preparing and storing high-concentration aliquots in an appropriate co-solvent (like DMSO) at -20°C or -80°C, and then diluting into your aqueous buffer immediately before the experiment.

References

• Vertex AI Search. (n.d.). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
• Doke, V. V., Kunwarpuriya, A. S., Gupta, K., & Khutle, N. M. (2020). Co-solvency and anti-solvent method for the solubility enhancement. World Journal of Pharmaceutical Research, 9(5), 1325-1336.
• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility.
• Wikipedia. (2024, December 19). 4-Aminopyridine.
• Wikipedia. (2024, November 28). Cosolvent.
• Vrakas, D., & Nicolaou, C. A. (2007). Prediction of pH-dependent aqueous solubility of druglike molecules.
• Impactfactor. (n.d.). Enhancement of Solubility of Anti-Inflammatory Drug by Using Different Solubility Enhancement Techniques.
• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory.
• T3DB. (n.d.). 4-Aminopyridine (T3D2553).
• PubChem. (n.d.). 3-(aminomethyl)-N-(4-methylpyridin-3-yl)benzamide.
• PCCA. (2022, January 5). The Role of Surfactants in Compounded Preparation.
• Yalkowsky, S., Patel, R., & Al-Antary, D. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK, 3(4), 358-362.
• PubChem. (n.d.). 3-(aminomethyl)-N-methyl-N-pyridin-4-ylbenzamide.
• Papaleo, E., et al. (2021). The Role of Cyclodextrins against Interface-Induced Denaturation in Pharmaceutical Formulations: A Molecular Dynamics Approach. International Journal of Molecular Sciences, 22(11), 5898.
• GoldBio. (n.d.). Buffer Preparation: Tips and Tricks.
• IJIRT. (n.d.). Applications of Surfactants in Pharmaceutical Formulation Development of Conventional and Advanced Delivery Systems.
• Scientist Solutions. (2025, April 18). The important role and application of surfactants in pharmaceutical formulations.
• Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(6), 725.
• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD.
• Rather, J. A., & Bhagat, M. (2023). A recent overview of surfactant–drug interactions and their importance. Journal of Molecular Liquids, 384, 122244.
• Loftsson, T., & Brewster, M. E. (2010). Cyclodextrins as pharmaceutical excipients. Journal of Pharmacy and Pharmacology, 62(11), 1607–1621.
• AccessPhysiotherapy. (n.d.). Chapter 3. Pharmacokinetics.
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• Pharmaguideline. (n.d.). Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers.
• YouTube. (2025, July 31). CarboHydrate Chronicles S2E8 - How can cyclodextrins enhance solubility?.
• Mettler Toledo. (n.d.). Buffer Preparation – Solutions, Calculation & Solving Common Problems.
• Loftsson, T., & Järvinen, T. (1999). Cyclodextrins in drug delivery. Advanced Drug Delivery Reviews, 36(1), 59-79.
• PubChemLite. (n.d.). 3-(aminomethyl)-n-(pyridin-4-yl)benzamide dihydrochloride.
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• Williams, R. (n.d.). Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino.

• Sunshine Pharma. (n.d.). N-Pyridin-2-yl-4-(4,4,5,5-tetramethyl-[9][11][19]dioxaborolan-2-yl)-benzamide CAS 1383385-64-5. Retrieved February 13, 2026, from

• BioPharm International. (2015, February 1). Behind the Scenes with Buffers.
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• PubChem. (n.d.). 4-Aminopyridine.
• Reddit. (2018, May 13). Ways of crashing out amines.
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• Wikipedia. (2024, November 17). 3-Aminobenzoic acid.
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• PubChem. (n.d.). 3-(Aminomethyl)benzoic acid.
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Purification strategies for removing impurities from 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

Welcome to the technical support guide for the purification of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide. This document provides in-depth strategies, troubleshooting advice, and answers to frequently asked questions (FAQs) for researchers, chemists, and drug development professionals. Our goal is to equip you with the scientific rationale and practical steps to achieve high purity for this critical pharmaceutical intermediate.

Introduction: The Purification Challenge

3-(Aminomethyl)-N-(pyridin-4-YL)benzamide is a molecule featuring multiple reactive and basic functional groups: a primary aminomethyl group, an amide linkage, and a pyridine ring. This unique structure, while synthetically accessible, presents distinct purification challenges. Impurities often include unreacted starting materials, side-products, and reagents from the synthesis. A successful purification strategy must selectively target the desired compound while efficiently removing these contaminants. This guide is structured to walk you through a logical purification workflow, from initial workup to final polishing.

Section 1: Understanding Your Molecule and Potential Impurities

Effective purification begins with a deep understanding of the target molecule's properties and the likely impurities you'll encounter.

Physicochemical Properties

The behavior of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide in different solvent and pH environments is dictated by its functional groups.

Property	Value / Description	Significance for Purification
Molecular Formula	C₁₃H₁₃N₃O	[1]
Molecular Weight	227.27 g/mol	Influences diffusion and behavior in size-exclusion methods.
Key Functional Groups	Primary Aliphatic Amine (-CH₂NH₂)Secondary Amide (-CONH-)Pyridine Nitrogen	The two basic centers (aminomethyl and pyridine) are key handles for acid-base extraction and can cause tailing in normal-phase chromatography. The amide is relatively stable but can be hydrolyzed under harsh acidic or basic conditions.
Predicted pKa	Pyridine N: ~5-6Aminomethyl N: ~9-10	The molecule will be positively charged at acidic pH. This pH-dependent charge is the basis for purification by extraction and influences retention in reversed-phase chromatography.
Solubility	Soluble in polar organic solvents like Methanol, DMSO. Limited solubility in non-polar solvents. Solubility in aqueous solutions is highly pH-dependent.	[2]

Common Impurities in Synthesis

The nature of impurities is directly linked to the synthetic route employed. Amide synthesis is commonly achieved via the coupling of a carboxylic acid (or its activated derivative) with an amine.[][4][5]

Impurity	Source	Why it's a Problem	Removal Strategy
3-(Aminomethyl)benzoic acid	Unreacted starting material	Acidic impurity, can interfere with crystallization and downstream reactions.	Acid-base extraction (will be in the basic aqueous layer).
4-Aminopyridine	Unreacted starting material	Basic impurity, structurally similar to part of the target molecule, can co-elute in chromatography.	Acid-base extraction (careful pH control needed), chromatography.
Diacylated Side-Product	Reaction of 3-(aminomethyl)benzoyl chloride with both the pyridine amine and the aminomethyl group of another molecule.	High molecular weight, neutral/less basic impurity.	Chromatography.
Hydrolyzed Product	Cleavage of the amide bond during workup.	Results in starting materials, reducing yield.	Avoid harsh pH and high temperatures during workup.
Coupling Reagents	e.g., Dicyclohexylurea (DCU) from DCC coupling.	Often insoluble in common organic solvents.	Filtration.
Residual Solvents	e.g., Pyridine, Triethylamine (TEA), DMF	Can be toxic and interfere with analysis.	High vacuum drying, azeotropic removal, or recrystallization.

Section 2: Core Purification Strategies

A multi-step approach is typically required to achieve high purity (>99%). The following workflow is recommended, starting from a crude reaction mixture.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for the Detection of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

In the landscape of pharmaceutical analysis, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and their related impurities is paramount. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the detection of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, a compound of interest in drug discovery and development. We will explore various chromatographic strategies, moving beyond a simple recitation of steps to elucidate the scientific rationale behind each choice, thereby empowering researchers to develop and validate effective analytical methods.

Understanding the Analyte: 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide

Before embarking on method development, a thorough understanding of the analyte's physicochemical properties is crucial. 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide possesses several key structural features that dictate its chromatographic behavior: a primary amine group (aminomethyl), a pyridine ring, and a benzamide moiety. These functional groups, particularly the primary amine and the nitrogen-containing heterocycle, confer a significant degree of polarity to the molecule. This inherent polarity presents a challenge for traditional reversed-phase HPLC, where polar compounds may exhibit poor retention and peak shape.[1][2]

Strategic Approaches to HPLC Method Development

Given the polar nature of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, a one-size-fits-all approach to HPLC method development is unlikely to succeed. We will compare three distinct, viable strategies:

• Reversed-Phase HPLC with a Polar-Embedded Stationary Phase: This approach aims to enhance the retention of polar analytes on a C18 column by incorporating polar functional groups within the alkyl chains.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative chromatographic mode that utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent to retain and separate polar compounds.

• Reversed-Phase HPLC with Ion-Pairing Reagents: This technique introduces a counter-ion to the mobile phase to form a neutral ion-pair with the charged analyte, thereby increasing its retention on a non-polar stationary phase.

The following sections will detail the experimental protocols for each of these methods, followed by a comparative analysis of their expected performance characteristics.

Experimental Protocols

Method 1: Reversed-Phase HPLC with a Polar-Embedded Stationary Phase

Objective: To achieve adequate retention and good peak shape of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide by utilizing a stationary phase designed for polar analytes.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

Chromatographic Conditions:

• Column: Polar-embedded C18 column (e.g., Waters SunFire C18, Agilent Zorbax SB-AQ), 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 40% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or an experimentally determined λmax).

• Injection Volume: 10 µL.

• Sample Diluent: 50:50 Acetonitrile:Water.

Rationale for Experimental Choices:

• Polar-Embedded Column: The embedded polar groups help to prevent phase collapse in highly aqueous mobile phases and provide alternative interaction sites for polar analytes, enhancing retention.[3]

• Formic Acid: The addition of a small amount of acid to the mobile phase serves to protonate the primary amine and pyridine nitrogen, leading to more consistent interactions with the stationary phase and improved peak shape.

• Gradient Elution: A gradient is employed to ensure elution of the analyte with a good peak shape and to elute any less polar impurities that may be present.

Method 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

Objective: To leverage the polarity of the analyte for retention on a polar stationary phase.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and DAD.

Chromatographic Conditions:

• Column: HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, Phenomenex Luna HILIC), 2.1 x 100 mm, 1.7 µm.

• Mobile Phase A: 90:10 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0.

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0.

• Gradient: 0% B to 50% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 2 µL.

• Sample Diluent: 90:10 Acetonitrile:Water.

Rationale for Experimental Choices:

• HILIC Column: These columns have polar stationary phases (e.g., bare silica, or bonded with amide or diol groups) that retain polar analytes from a mobile phase with a high organic content.[4]

• High Organic Mobile Phase: The high acetonitrile concentration in the initial mobile phase is necessary to promote partitioning of the polar analyte into the aqueous layer on the surface of the stationary phase, leading to retention.

• Ammonium Formate Buffer: A buffer is essential in HILIC to maintain a consistent pH and ionic strength, which significantly influences retention and peak shape. The formate buffer is also volatile, making it compatible with mass spectrometry detection if desired.

• Higher Temperature: Increased column temperature can sometimes improve peak shape and reduce backpressure in HILIC.

Method 3: Reversed-Phase HPLC with Ion-Pairing Reagents

Objective: To enhance the retention of the basic analyte on a conventional C18 column by forming a neutral ion-pair.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and DAD.

Chromatographic Conditions:

• Column: Standard C18 column (e.g., Phenomenex Luna C18(2), Waters Symmetry C18), 4.6 x 250 mm, 5 µm.

• Mobile Phase A: 5 mM Sodium 1-Heptanesulfonate in 25 mM Phosphate Buffer, pH 3.5.

• Mobile Phase B: Acetonitrile.

• Isocratic: 70:30 Mobile Phase A:Mobile Phase B.

• Flow Rate: 1.2 mL/min.

• Column Temperature: 35 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

• Sample Diluent: Mobile Phase.

Rationale for Experimental Choices:

• Ion-Pairing Reagent: Sodium 1-heptanesulfonate is an anionic ion-pairing agent that will form a complex with the protonated amine groups of the analyte. This complex is more hydrophobic and will be better retained by the C18 stationary phase.

• Phosphate Buffer: A buffer is critical to control the pH and ensure consistent ionization of both the analyte and the ion-pairing reagent.

• Isocratic Elution: Ion-pairing methods often require long equilibration times, and isocratic elution can provide more stable and reproducible results. Gradient elution with ion-pairing reagents can be problematic due to baseline shifts as the concentration of the organic modifier changes.

Comparative Performance Analysis

The choice of the optimal HPLC method will depend on the specific requirements of the analysis, such as the need for high throughput, sensitivity, or compatibility with mass spectrometry. The following table provides a comparative summary of the expected performance of the three proposed methods.

Parameter	Method 1: RP with Polar-Embedded Column	Method 2: HILIC	Method 3: RP with Ion-Pairing
Retention	Moderate, highly dependent on mobile phase composition.	Strong for polar analytes.	Strong, can be finely tuned by ion-pair concentration.
Peak Shape	Generally good, especially with an acidic mobile phase.	Can be sensitive to sample solvent and injection volume.	Good, but can be prone to tailing if conditions are not optimized.
Selectivity	Different from standard C18, can be advantageous for impurity profiling.	Orthogonal selectivity to reversed-phase.	Unique selectivity based on ion-pairing interactions.
Robustness	Generally robust and reproducible.	Can be less robust, sensitive to water content in the mobile phase.	Less robust, long column equilibration times, potential for carryover.
MS Compatibility	Excellent with volatile mobile phase additives like formic acid.	Excellent with volatile buffers like ammonium formate.	Poor, ion-pairing reagents are non-volatile and suppress ionization.
Throughput	Moderate, gradient elution can increase run times.	High, often uses shorter columns and faster flow rates.	Low, long equilibration times and isocratic runs.

Method Development Workflow

The process of developing a robust HPLC method is iterative. The following diagram illustrates a logical workflow for the development and optimization of an HPLC method for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide.

Caption: A streamlined workflow for HPLC method development.

Conclusion and Recommendations

For the routine analysis of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, Method 1 (Reversed-Phase with a Polar-Embedded Column) often represents the best starting point. It balances good performance with robustness and is compatible with mass spectrometry, which is a significant advantage for impurity identification.

Method 2 (HILIC) is a powerful alternative, particularly if the analyte is very polar and shows little or no retention in reversed-phase. Its orthogonal selectivity makes it an excellent choice for a secondary, confirmatory method.

Method 3 (Reversed-Phase with Ion-Pairing) can provide excellent retention and resolution but should be considered a last resort due to its significant drawbacks, including long equilibration times, poor MS compatibility, and potential for column degradation.

Ultimately, the selection of the most appropriate method will be guided by the specific analytical challenge at hand. A systematic approach to method development, as outlined in this guide, will ensure the generation of a robust, reliable, and fit-for-purpose analytical method that adheres to the principles of scientific integrity and regulatory expectations.[5][6][7]

References

• Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

• PerkinElmer. (2023, December 8). Strategies to Enable and Simplify HPLC Polar Compound Separation. Separation Science. Retrieved from [Link]

• Leresche, J., & Meyer, L. (2006). Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. Environmental Science & Technology, 40(5), 1547-1552.
• Chen, C. E., & Ho, W. H. (2001). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Analytical Chemistry, 73(15), 3683-3689.
• Sacher, F., Lenz, S., & Brauch, H. J. (2001). Determination of Aromatic Amines in Surface Waters and Comparison of Their Behavior in HPLC and on Sediment Columns.

• Jones, A. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]

• Waters Corporation. (2015, March). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Retrieved from [Link]

• Al-Qaim, F. F., Abdullah, M. P., Othman, M. R., & Latip, J. (2012). Development and validation of a hydrophilic interaction liquid chromatographic method for determination of aromatic amines in environmental water.

• PubChem. (n.d.). 3-(aminomethyl)-N-(4-methylpyridin-3-yl)benzamide. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• PubChem. (n.d.). 3-(aminomethyl)-N-methyl-N-pyridin-4-ylbenzamide. Retrieved from [Link]

• Lab Manager. (2026, January 8). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• PubChem. (n.d.). 3-(aminomethyl)-n-(pyridin-4-yl)benzamide dihydrochloride. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

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A Comparative Analysis of the Potency of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide Against Standard Kinase Inhibitors

A Technical Guide for Researchers in Drug Discovery

In the landscape of kinase inhibitor development, the quest for compounds with superior potency and selectivity is paramount. This guide provides a comparative analysis of a novel investigational compound, 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, against established, standard-of-care kinase inhibitors. For the purpose of this technical guide, we will hypothesize that 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide is a selective inhibitor of the Janus Kinase (JAK) family and compare its in-vitro and cellular potency with well-characterized JAK inhibitors, Tofacitinib and Ruxolitinib.

Introduction to Janus Kinase (JAK) Inhibition

The Janus kinase (JAK) family of intracellular, non-receptor tyrosine kinases plays a critical role in mediating signaling for a host of cytokines and growth factors.[1][2] This signaling cascade, known as the JAK-STAT pathway, is integral to cellular processes such as immunity, cell division, and apoptosis.[3][4] Dysregulation of the JAK-STAT pathway is implicated in a variety of diseases, including autoimmune disorders and cancers, making JAKs a compelling therapeutic target.[1]

This guide will delve into a head-to-head comparison of our hypothetical compound, 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, with Tofacitinib, a pan-JAK inhibitor, and Ruxolitinib, a JAK1/2 inhibitor, to illustrate a framework for evaluating novel kinase inhibitors.

Compound Profiles

• 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide: A novel, ATP-competitive inhibitor. For this guide, we hypothesize that it exhibits high selectivity for a specific member of the JAK family.

• Tofacitinib: An oral JAK inhibitor that potently inhibits JAK1, JAK2, and JAK3.[5][6] It is approved for the treatment of rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis.[7]

• Ruxolitinib: An oral inhibitor of JAK1 and JAK2.[8][9][10] It is used in the treatment of myelofibrosis and polycythemia vera.[11]

Comparative Analysis of In Vitro Potency

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency in inhibiting a specific biological or biochemical function.[12][13] The following table summarizes the hypothetical in vitro potency of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide compared to the reported IC50 values of Tofacitinib and Ruxolitinib against the four members of the JAK family.

Kinase Target	3-(Aminomethyl)-N-(pyridin-4-YL)benzamide IC50 (nM) (Hypothetical)	Tofacitinib IC50 (nM)	Ruxolitinib IC50 (nM)
JAK1	5	1.7 - 3.7[14]	3.3[9]
JAK2	250	1.8 - 4.1[14]	2.8[9]
JAK3	>10,000	0.75 - 1.6[14]	428[9]
TYK2	800	16 - 34[14]	19[9]

Interpretation of Data: The hypothetical data for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide suggests a high degree of selectivity for JAK1 over other JAK family members. This contrasts with Tofacitinib's broader activity across JAK1, JAK2, and JAK3, and Ruxolitinib's potent inhibition of both JAK1 and JAK2.[5][8][9][14] A highly selective inhibitor may offer a more targeted therapeutic approach with a potentially reduced risk of off-target effects.

Experimental Methodology: In Vitro Kinase Assay

To determine the IC50 values, a luminescence-based kinase assay, such as the ADP-Glo™ Kinase Assay, can be employed.[15] This assay measures the amount of ADP produced during the kinase reaction, which is directly proportional to the kinase activity.[16]

Step-by-Step Protocol for ADP-Glo™ Kinase Assay

• Kinase Reaction:

  • Prepare a reaction mixture containing the specific JAK enzyme, its corresponding substrate peptide, and ATP in a kinase assay buffer.

  • Add varying concentrations of the inhibitor (3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, Tofacitinib, or Ruxolitinib) to the wells of a microplate.

  • Initiate the kinase reaction by adding the enzyme-substrate-ATP mixture to the wells.

  • Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Termination and ATP Depletion:

  • Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.[17]

• ADP to ATP Conversion and Signal Detection:

  • Add Kinase Detection Reagent to convert the ADP generated in the kinase reaction to ATP. This reagent also contains luciferase and luciferin to produce a luminescent signal proportional to the amount of ADP.

  • Incubate for 30-60 minutes at room temperature.[17]

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Plot the luminescence signal against the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value for each inhibitor.

Simplified JAK-STAT Signaling Pathway.

Experimental Protocol: Western Blot for Phospho-STAT

This protocol can be used to assess the ability of an inhibitor to block cytokine-induced STAT phosphorylation in a relevant cell line.

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., a human cell line expressing the target JAK) to an appropriate confluency.

  • Starve the cells of serum for several hours to reduce basal signaling.

  • Pre-treat the cells with various concentrations of the kinase inhibitors for 1-2 hours.

• Cytokine Stimulation:

  • Stimulate the cells with a relevant cytokine (e.g., IL-6) for a short period (e.g., 15-30 minutes) to induce JAK-STAT signaling.

• Cell Lysis:

  • Wash the cells with cold phosphate-buffered saline (PBS).

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated STAT (p-STAT).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Analysis:

  • Re-probe the membrane with an antibody for total STAT to ensure equal protein loading.

  • Quantify the band intensities to determine the extent of p-STAT inhibition at different inhibitor concentrations.

Discussion and Future Directions

The comparative data presented in this guide, although based on a hypothetical profile for 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide, highlights the importance of a multi-faceted approach to kinase inhibitor characterization. The high selectivity of our hypothetical compound for JAK1 could translate to a more favorable safety profile in a clinical setting by avoiding the inhibition of other JAK isoforms that may be important for normal physiological functions.

Further studies would be necessary to fully characterize 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide. These would include:

• Broader Kinase Profiling: Screening against a large panel of kinases to confirm its selectivity.

• In Vivo Efficacy Studies: Evaluating its therapeutic potential in animal models of relevant diseases.

• Pharmacokinetic and Pharmacodynamic Studies: Assessing its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its on-target effects in a whole organism.

Conclusion

This guide provides a framework for the comparative analysis of a novel kinase inhibitor against established standards. By combining in vitro potency determination with cell-based assays that probe the relevant signaling pathway, researchers can gain a comprehensive understanding of a compound's potential as a therapeutic agent. The hypothetical selectivity of 3-(Aminomethyl)-N-(pyridin-4-YL)benzamide for JAK1 underscores the ongoing effort in drug discovery to develop more targeted and, consequently, potentially safer and more effective kinase inhibitors.

References

• Wikipedia. JAK-STAT signaling pathway. [Link]

• Creative Diagnostics. JAK-STAT Signaling Pathway. [Link]

• Aaronson, D. S., & Horvath, C. M. (2002). A road map for the world of cell signaling. Science, 296(5573), 1653-1655. [Link]

• INiTS. Cell-based test for kinase inhibitors. [Link]

• Elabscience. JAK/STAT Signaling Pathway. [Link]

• Slideshare. JAK-STAT Signalling Pathway. [Link]

• PT Master Guide. Tofacitinib (Mechanism of Action). [Link]

• Frontiers. Mechanisms Underlying the Anti-inflammatory and Immunosuppressive Activity of Ruxolitinib. [Link]

• Verstovsek, S., & Kantarjian, H. (2012). Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis. Clinical cancer research, 18(11), 2977-2983. [Link]

• National Center for Biotechnology Information. Assay Development for Protein Kinase Enzymes. [Link]

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